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Compound of Interest

Compound Name: 18-Methylpentacosanoyl-CoA

Cat. No.: B15552200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure of 18-
Methylpentacosanoyl-CoA, a long-chain branched fatty acyl-coenzyme A. The information

presented herein is curated for professionals engaged in metabolic research, drug discovery,

and related scientific fields.

Molecular Structure of 18-Methylpentacosanoyl-CoA
18-Methylpentacosanoyl-CoA is a complex biomolecule comprising two main components: a

long-chain, branched fatty acid, 18-methylpentacosanoic acid, and a coenzyme A (CoA)

molecule. These two moieties are linked via a thioester bond.

The fatty acid component, 18-methylpentacosanoic acid, is a 25-carbon saturated fatty acid

with a methyl group attached to the 18th carbon atom. The systematic name for the acyl group

is 18-methylpentacosanoyl.

The Coenzyme A moiety is a large and complex molecule itself, composed of β-

mercaptoethylamine, pantothenic acid (vitamin B5), and adenosine 3',5'-bisphosphate. The

thiol group (-SH) of the β-mercaptoethylamine unit forms the thioester linkage with the carboxyl

group of the fatty acid.

The complete molecular structure can be conceptually broken down as follows:
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Adenosine 3',5'-bisphosphate: Provides the core scaffold for the coenzyme.

Pantothenic Acid: A vitamin that is an essential component of CoA.

β-Mercaptoethylamine: The terminal portion of CoA that contains the reactive thiol group.

18-Methylpentacosanoyl Group: The long-chain branched fatty acyl group.

While specific experimental data for 18-Methylpentacosanoyl-CoA is not readily available in

public databases, its chemical properties can be inferred from its structural analogue, 9-

Methylpentacosanoyl-CoA.

Property Value Source

Molecular Formula C47H86N7O17P3S
Inferred from 9-

Methylpentacosanoyl-CoA[1]

Molecular Weight 1146.21 g/mol
Inferred from 9-

Methylpentacosanoyl-CoA[1]

Classification Fatty Acyl CoAs
Based on general classification

of similar molecules[2][3]

Structural Diagram
The following diagram illustrates the key components of 18-Methylpentacosanoyl-CoA and

their connectivity.

Figure 1: Schematic diagram of 18-Methylpentacosanoyl-CoA structure.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 18-Methylpentacosanoyl-CoA
are not widely documented in the surveyed literature. However, general methods for the

synthesis of other long-chain fatty acyl-CoAs can be adapted. A common approach involves a

two-step procedure:
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Activation of the Fatty Acid: The carboxyl group of 18-methylpentacosanoic acid is first

activated. This can be achieved by converting it to a more reactive derivative, such as an N-

hydroxysuccinimide (NHS) ester or by using a condensing agent like

dicyclohexylcarbodiimide (DCC) to form a thiophenyl ester.

Transesterification with Coenzyme A: The activated fatty acid is then reacted with the free

thiol group of coenzyme A. This transesterification reaction yields the final product, 18-
Methylpentacosanoyl-CoA.

Purification of the final product is typically achieved using chromatographic techniques such as

High-Performance Liquid Chromatography (HPLC).

Conclusion
The structure of 18-Methylpentacosanoyl-CoA is characterized by a 25-carbon fatty acyl

chain with a methyl branch at the 18th position, linked to a coenzyme A molecule via a thioester

bond. While specific experimental data for this molecule is sparse, its structure and properties

can be understood by analogy to other well-characterized long-chain fatty acyl-CoAs. The

synthetic and analytical methods developed for other acyl-CoAs provide a foundational

framework for the study of this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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